Cas no 1213408-57-1 (1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine)

1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine structure
1213408-57-1 structure
Product Name:1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine
CAS No:1213408-57-1
MF:C8H10BrClN2
MW:249.535399913788
CID:4686054
Update Time:2023-08-15

1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
    • (1S)-1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
    • (1R)-1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
    • 1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine
    • Inchi: 1S/C8H10BrClN2/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8H,4,11-12H2
    • InChI Key: JMQOJURZEHNPKB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1Cl)C(CN)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Topological Polar Surface Area: 52

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